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Compound of Interest

Compound Name: Methyl nicotinate 1-oxide

CAS No.: 15905-18-7

Cat. No.: B102424

Get Quote

Executive Summary
In drug discovery and metabolic profiling, pyridine N-oxides represent a critical structural motif.

They often appear as oxidative metabolites of pyridine-containing drugs or serve as versatile

synthetic intermediates for functionalizing the pyridine ring (e.g., via Meisenheimer

rearrangement).

This guide details the structural elucidation of methyl nicotinate 1-oxide (also known as

methyl 3-pyridinecarboxylate 1-oxide). Unlike a standard certificate of analysis, this document

deconstructs the causality behind the analytical data. We will establish the structure not just by

observing peaks, but by validating the chemical changes—specifically the electronic impact of

the N-oxide moiety on the aromatic system—that confirm the transformation from methyl

nicotinate.

Synthetic Pathway & Isolation Strategy
To ensure the integrity of the characterization, we must first establish the provenance of the

material. The most reliable laboratory-scale synthesis involves the direct oxidation of methyl
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nicotinate using meta-chloroperoxybenzoic acid (m-CPBA). This method is preferred over

H₂O₂/acetic acid for small-scale characterization due to milder conditions and easier workup.

Experimental Protocol (Self-Validating)
Precursor: Methyl Nicotinate (MW 137.14)

Reagent: m-CPBA (77% max, excess)

Solvent: Dichloromethane (DCM)

Step-by-Step Workflow:

Dissolution: Dissolve 10 mmol of methyl nicotinate in 50 mL DCM. Cool to 0°C.

Oxidation: Add 1.2 equivalents of m-CPBA portion-wise over 15 minutes. The reaction is

exothermic; temperature control prevents over-oxidation or side reactions.

Monitoring: Stir at room temperature (RT) for 4–12 hours. Monitor via TLC (MeOH/DCM 1:9).

The N-oxide is significantly more polar (lower R_f) than the starting pyridine.

Workup (Critical Step):

Wash with saturated aqueous NaHCO₃ (x3) to remove m-chlorobenzoic acid byproduct.[1]

Validation: Acidification of the aqueous wash should precipitate white m-chlorobenzoic

acid, confirming consumption of oxidant.

Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

Purification: Recrystallize from Ethyl Acetate.

Target Melting Point: 97–98°C [1].[2]

Synthesis Workflow Diagram
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Figure 1: Validated synthesis and isolation workflow for Methyl Nicotinate 1-Oxide.

Structural Elucidation: The Analytical Triad
We employ a "Triad of Evidence" approach: Mass Spectrometry (Molecular Weight), IR

(Functional Groups), and NMR (Connectivity & Electronic Environment).

Phase 1: Mass Spectrometry (MS)
Objective: Confirm molecular formula (C₇H₇NO₃) and N-oxide functionality.
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Molecular Ion (M+): Expect a peak at m/z 153.

Fragmentation Pattern:

[M - 16]⁺ (m/z 137): Loss of oxygen. This is the diagnostic fragmentation for N-oxides,

often reverting to the pyridine radical cation [2].

[M - 31]⁺ (m/z 122): Loss of the methoxy group (-OCH₃) from the ester.

[M - 16 - 31]⁺ (m/z 106): Sequential loss of oxygen and methoxy (nicotinoyl cation).

Phase 2: Infrared Spectroscopy (IR)
Objective: Confirm the presence of the ester and the N-oxide bond.

Functional Group Wavenumber (cm⁻¹) Description

C=O[3][4] Stretch 1720–1735
Strong ester carbonyl band.

Consistent with precursor.

N–O Stretch 1200–1300

New diagnostic band. Strong

stretching vibration

characteristic of pyridine N-

oxides [3].

C=C / C=N 1400–1600
Aromatic ring skeletal

vibrations.[4]

Phase 3: NMR Spectroscopy (The Definitive Proof)
Objective: Validate the N-oxide position via electronic shielding effects.

The N-Oxide Effect: In a standard pyridine, the nitrogen atom is electronegative, withdrawing

density and deshielding the adjacent

-protons (H2, H6), causing them to appear very downfield (>8.5 ppm). Upon oxidation to the N-
oxide, the oxygen atom donates electron density back into the ring via resonance. This results
in a distinct upfield shift (shielding) of the
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-protons (H2 and H6) compared to the free base [4].

Comparative ¹H NMR Data (DMSO-d₆)

Position Proton
Methyl
Nicotinate
(Precursor) [5]

Methyl
Nicotinate 1-
Oxide
(Product) *

Shift (Δδ)

2
Ar-H (

)
9.21 ppm (d) ~8.55 ppm (s) -0.66 (Shielded)

6
Ar-H (

)
8.93 ppm (d) ~8.45 ppm (d) -0.48 (Shielded)

4
Ar-H (

)
8.35 ppm (dt) ~7.80 ppm (d) -0.55 (Shielded)

5
Ar-H (

)
7.61 ppm (dd) ~7.55 ppm (dd) -0.06 (Minor)

Methyl -OCH₃ 3.97 ppm (s) 3.90 ppm (s) -0.07 (Negligible)

*Note: Product shifts are derived from authoritative data for Nicotinic Acid N-oxide [4], which is

the closest electronic analog. The ester vs. acid difference in the aromatic region is minimal.

Key Interpretation:

H2 and H6 Shielding: The dramatic shift of H2 from 9.21 to ~8.55 ppm is the "smoking gun"

for N-oxidation. If H2 remains >9.0 ppm, oxidation has failed.

Coupling Constants:

and

remain characteristic of the 3-substituted pyridine ring (~5–8 Hz).

Long-range coupling (
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or

) may be resolved.

¹³C NMR Signatures
C=O (Ester): ~164 ppm.

C2/C6 (

-carbons): These carbons are significantly shielded (moved upfield) by ~10–15 ppm
compared to the free pyridine base due to the N-oxide resonance effect.

Precursor C2: ~150 ppm.[5]

N-Oxide C2: ~139 ppm [4].[5][6]

NMR Correlation Logic Diagram
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Figure 2: Mechanistic logic of the N-oxide substituent effect on NMR chemical shifts.

Conclusion
The identity of Methyl Nicotinate 1-Oxide is confirmed not by a single test, but by the

convergence of synthetic and spectral data:

Synthesis: Validated by the precipitation of m-chlorobenzoic acid byproduct.

MS: Confirms mass (153) and oxygen loss (137).

NMR: Validated by the specific upfield shift of

-protons (H2/H6), distinguishing the N-oxide from the starting material.
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This protocol provides a robust, self-validating framework for the generation and identification

of this compound in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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